Cas no 61439-96-1 (1H-Indene-5-acetic acid, 2,3-dihydro-3-oxo-1-propyl-)
61439-96-1 structure
Product Name:1H-Indene-5-acetic acid, 2,3-dihydro-3-oxo-1-propyl-
CAS No:61439-96-1
MF:C14H16O3
MW:232.275044441223
CID:479389
PubChem ID:71395896
Update Time:2025-04-19
1H-Indene-5-acetic acid, 2,3-dihydro-3-oxo-1-propyl- Chemical and Physical Properties
Names and Identifiers
-
- 1H-Indene-5-acetic acid, 2,3-dihydro-3-oxo-1-propyl-
- 2-(3-oxo-1-propyl-1,2-dihydroinden-5-yl)acetic acid
- 61439-96-1
- (3-Oxo-1-propyl-2,3-dihydro-1H-inden-5-yl)acetic acid
- DTXSID00817493
-
- Inchi: 1S/C14H16O3/c1-2-3-10-8-13(15)12-6-9(7-14(16)17)4-5-11(10)12/h4-6,10H,2-3,7-8H2,1H3,(H,16,17)
- InChI Key: JRVHNYZZMOSGTB-UHFFFAOYSA-N
- SMILES: O=C1C2C=C(CC(=O)O)C=CC=2C(CCC)C1
Computed Properties
- Exact Mass: 232.10998
- Monoisotopic Mass: 232.109944368g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 17
- Rotatable Bond Count: 4
- Complexity: 311
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.5
- Topological Polar Surface Area: 54.4Ų
Experimental Properties
- PSA: 54.37
1H-Indene-5-acetic acid, 2,3-dihydro-3-oxo-1-propyl- Related Literature
-
Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
-
Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
-
Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
-
Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
61439-96-1 (1H-Indene-5-acetic acid, 2,3-dihydro-3-oxo-1-propyl-) Related Products
- 29427-69-8(3-oxo-2,3-dihydro-1H-indene-1-carboxylic acid)
- 125564-43-4(2-(1-Oxo-2,3-dihydro-1H-inden-5-yl)acetic acid)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
Recommended suppliers
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
CN Supplier
Bulk
Zouping Mingyuan Import and Export Trading Co., Ltd
Gold Member
CN Supplier
Reagent
Suzhou Senfeida Chemical Co., Ltd
Gold Member
CN Supplier
Bulk
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
CN Supplier
Reagent
上海帛亦医药科技有限公司
Gold Member
CN Supplier
Reagent